N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide
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Description
N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C15H10BrFN2OS and its molecular weight is 365.22. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
The antimicrobial potential of derivatives similar to N-(6-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide has been extensively studied. A study by Anuse et al. (2019) synthesized a series of substituted 2-aminobenzothiazoles derivatives exhibiting significant antimicrobial activity against Methicillin-resistant Staphylococcus aureus (MRSA) and other microbial strains, indicating the potential for designing potent antimicrobial agents (Anuse, Mali, Thorat, Yamgar, & Chaudhari, 2019).
Anticancer and Antitumor Activities
Research on fluoro-substituted benzo[b]pyran derivatives, which share a structural motif with this compound, has shown promising anticancer activity against lung, breast, and CNS cancer cell lines at low concentrations (Hammam, El-Salam, Mohamed, & Hafez, 2005). Additionally, Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with significant anticancer activity against various cancer cell lines, highlighting the therapeutic potential of benzothiazole derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
Enzyme Inhibition
The inhibition of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) by derivatives similar to this compound was studied, indicating their potential as dual inhibitors for cancer therapy. These compounds showed potent in vitro and in vivo inhibition, suggesting a promising avenue for new cancer treatments (Stec et al., 2011).
Synthesis and Biological Activity
The synthesis of novel compounds and their biological evaluation for various activities, including anti-inflammatory, antimicrobial, and anticancer properties, has been a key focus. For instance, Sunder and Maleraju (2013) synthesized derivatives exhibiting significant anti-inflammatory activity, which suggests the utility of these compounds in developing new anti-inflammatory drugs (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
N-(6-bromo-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrFN2OS/c16-10-3-6-12-13(8-10)21-15(18-12)19-14(20)7-9-1-4-11(17)5-2-9/h1-6,8H,7H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZFFDRDUVNQQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CC(=O)NC2=NC3=C(S2)C=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrFN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.